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Compound of Interest

Compound Name: SB-747651A dihydrochloride

Cat. No.: B610717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of SB-
747651A dihydrochloride stock solutions for laboratory research.

Introduction
SB-747651A dihydrochloride is a potent and ATP-competitive inhibitor of mitogen- and stress-

activated kinase 1 (MSK1), with an IC50 of 11 nM in in vitro kinase assays.[1][2] It targets the

N-terminal kinase domain of MSK1.[1] This compound also shows inhibitory activity against

MSK2, PKA, PKB, RSK, and p70S6K in cellular assays.[1] Due to its role in regulating the

transcription of inflammatory and immune responses, SB-747651A dihydrochloride is a

valuable tool for research in areas such as inflammation, cancer, and neurobiology.[2][3] The

dihydrochloride salt form generally offers enhanced water solubility and stability compared to

the free base.[4]

Chemical and Physical Properties
A clear understanding of the physicochemical properties of SB-747651A dihydrochloride is

essential for accurate stock solution preparation.
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Property Value Reference

Molecular Formula C16H22N8O.2HCl [1]

Molecular Weight 415.32 g/mol [1]

Purity ≥98% (HPLC) [1]

CAS Number 1781882-72-1 [1]

Appearance Solid powder

Storage Desiccate at room temperature [1]

Solubility
SB-747651A dihydrochloride is soluble in both aqueous and organic solvents.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 20.77 50 [1][5]

DMSO 20.77 50 [1][5]

Note: Sonication may be required to achieve maximum solubility in DMSO.[6]

Experimental Protocols
This protocol describes the preparation of a 10 mM stock solution of SB-747651A
dihydrochloride in DMSO.

Materials:

SB-747651A dihydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Accurately weigh out 1 mg of SB-747651A dihydrochloride
powder using an analytical balance and place it into a sterile microcentrifuge tube.

Adding Solvent: Add 240.78 µL of anhydrous DMSO to the microcentrifuge tube containing

the compound. This calculation is based on the molecular weight of 415.32 g/mol .

Dissolving the Compound: Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved. Gentle warming or sonication may be used to aid dissolution if

necessary.[6]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2] Ensure tubes are sealed tightly to prevent moisture

absorption.[2]

This protocol outlines the preparation of a 10 mM aqueous stock solution.

Materials:

SB-747651A dihydrochloride powder

Nuclease-free water

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer
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Analytical balance

Procedure:

Weighing the Compound: Weigh 1 mg of SB-747651A dihydrochloride powder and place it

in a sterile microcentrifuge tube.

Adding Solvent: Add 240.78 µL of nuclease-free water to the tube.

Dissolving the Compound: Cap the tube and vortex until the powder is fully dissolved.

Aliquoting: Dispense the solution into single-use aliquots.

Storage: Store the aqueous stock solution at -20°C for short-term use or -80°C for long-term

storage.

Stock Solution Preparation Tables
The following tables provide quick reference volumes for preparing stock solutions of various

concentrations.

Based on a Molecular Weight of 415.32 g/mol :

Desired
Concentration

Volume of Solvent
to Add to 1 mg of
SB-747651A

Volume of Solvent
to Add to 5 mg of
SB-747651A

Volume of Solvent
to Add to 10 mg of
SB-747651A

0.5 mM 4.82 mL 24.08 mL 48.16 mL

1 mM 2.41 mL 12.04 mL 24.08 mL

2.5 mM 0.96 mL 4.82 mL 9.63 mL

5 mM 0.48 mL 2.41 mL 4.82 mL

10 mM 0.24 mL 1.20 mL 2.41 mL

25 mM 0.10 mL 0.48 mL 0.96 mL

50 mM 0.05 mL 0.24 mL 0.48 mL
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Data compiled from multiple sources.[1][5]

Signaling Pathway and Experimental Workflow
SB-747651A acts downstream of the ERK1/2 and p38 MAPK pathways to inhibit MSK1. This

inhibition prevents the phosphorylation of downstream targets like CREB and Histone H3,

which are crucial for the transcriptional regulation of genes involved in inflammation and

cellular stress responses.[3]
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Caption: Inhibition of the MSK1 signaling pathway by SB-747651A.

The following diagram illustrates a typical workflow from receiving the compound to its use in a

cell-based assay.
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Caption: General workflow for preparing and using SB-747651A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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